Cas no 39787-83-2 (2-methoxy-4-nitrobenzoyl chloride)

• Product Name: 2-methoxy-4-nitrobenzoyl chloride
• CAS No: 39787-83-2
• MF: C₈H₆ClNO₄
• MW: 215.590541362762
• MDL: MFCD12025255
• CID: 924911
• PubChem ID: 3016113
• Update Time: 2025-10-22

2-methoxy-4-nitrobenzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-4-nitrobenzoyl chloride
• 2-methoxy-4-nitrobenzoic acid chloride
• 2-methoxy-4-nitro-benzoyl chloride
• 2-Methoxy-4-nitro-benzoylchlorid
• 4-nitro-2methoxy-benzoylchloride
• AC1MI2EY
• AG-F-40629
• CTK1C5732
• EINECS 254-631-3
• 39787-83-2
• AC9821
• SCHEMBL3273644
• MFCD12025255
• NS00030666
• SY262781
• DTXSID10192864
• AKOS005147335
• DTXCID50115355

• MDL： MFCD12025255
• Inchi： 1S/C8H6ClNO4/c1-14-7-4-5(10(12)13)2-3-6(7)8(9)11/h2-4H,1H3
• InChI Key： DJDAPLBWGIXUAG-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC(=CC=1OC)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 214.99858
• Monoisotopic Mass: 214.9985354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• PSA: 69.44

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on 2-methoxy-4-nitrobenzoyl chloride

2-Methoxy-4-Nitrobenzoyl Chloride: A Comprehensive Overview

2-Methoxy-4-nitrobenzoyl chloride, also known by its CAS number CAS No. 39787-83-2, is a versatile organic compound with significant applications in various fields of chemistry. This compound is widely recognized for its role as an intermediate in the synthesis of pharmaceuticals, agrochemicals, and specialty chemicals. Its structure, characterized by a benzene ring substituted with a methoxy group at the 2-position and a nitro group at the 4-position, along with a reactive acyl chloride group, makes it highly valuable in chemical transformations.

The synthesis of 2-methoxy-4-nitrobenzoyl chloride typically involves the acylation of 2-methoxy-4-nitrobenzoic acid using thionyl chloride (SOCl₂) or phosphorus pentachloride (PCl₅). This reaction generates the corresponding acyl chloride, which is highly reactive due to the electrophilic nature of the carbonyl carbon. The compound's reactivity is further enhanced by the electron-withdrawing nitro group at the para position, which activates the benzene ring for electrophilic substitution reactions.

In recent years, researchers have explored the use of 2-methoxy-4-nitrobenzoyl chloride in drug discovery programs. For instance, studies have demonstrated its potential as a building block for developing bioactive molecules targeting various therapeutic areas, including cancer and inflammation. The methoxy and nitro groups provide opportunities for fine-tuning the physicochemical properties of derivatives, such as solubility and bioavailability.

Beyond pharmaceutical applications, 2-methoxy-4-nitrobenzoyl chloride has found utility in agrochemical research. Its ability to act as an acylating agent enables the synthesis of herbicides and fungicides with improved efficacy. Recent advancements in green chemistry have also led to the development of more sustainable methods for synthesizing this compound, reducing environmental impact while maintaining high yields.

The compound's structure also lends itself to applications in materials science. For example, derivatives of 2-methoxy-4-nitrobenzoyl chloride have been investigated for their potential use in organic electronics, particularly in the development of semiconducting polymers and thin-film transistors. The electron-withdrawing groups on the benzene ring contribute to the conjugation and stability of these materials.

In terms of safety considerations, handling 2-methoxy-4-nitrobenzoyl chloride requires appropriate precautions due to its reactivity and potential irritancy. Proper personal protective equipment (PPE) should be used during synthesis and manipulation to ensure worker safety.

Looking ahead, ongoing research continues to uncover new applications for 2-methoxy-4-nitrobenzoyl chloride. Its role as a key intermediate in diverse chemical transformations positions it as an essential component in modern organic synthesis. As scientific understanding advances, so too will the potential uses of this remarkable compound.